Cas no 219943-38-1 (1-Boc-3,4-Dibromoindole)

• Product Name: 1-Boc-3,4-Dibromoindole
• CAS No: 219943-38-1
• MF: C₁₃H₁₃Br₂NO₂
• MW: 375.055822134018
• MDL: MFCD05864774
• CID: 253220
• PubChem ID: 10785662
• Update Time: 2025-04-19

1-Boc-3,4-Dibromoindole Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3,4-Dibromoindole
• 1H-Indole-1-carboxylicacid, 3,4-dibromo-, 1,1-dimethylethyl ester
• 3,4-Dibromoindole-1-carboxylic acid tert-butyl ester
• tert-butyl 3,4-dibromoindole-1-carboxylate
• OR1725
• 219943-38-1
• FT-0723233
• tert-butyl 3, 4-dibromoindole-1-carboxylate
• tert-butyl 3,4-dibromo-1H-indole-1-carboxylate
• DTXSID10444890

• MDL： MFCD05864774
• Inchi： 1S/C13H13Br2NO2/c1-13(2,3)18-12(17)16-7-9(15)11-8(14)5-4-6-10(11)16/h4-7H,1-3H3
• InChI Key： WOKVBYGNVGDARB-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC=C(C=21)Br

Computed Properties

• Exact Mass: 372.93100
• Monoisotopic Mass: 372.93130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 414.5°Cat760mmHg
• Flash Point: 204.5°C
• Refractive Index: 1.608
• PSA: 31.23000
• LogP: 4.94950

1-Boc-3,4-Dibromoindole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：